6-Hydroxybiochanin A

• Molecular Formula: C16H12O6
• Molecular Weight: 300.26 g/mol
• IUPAC Name: 5,6,7-trihydroxy-3-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C16H12O6/c1-21-9-4-2-8(3-5-9)10-7-22-12-6-11(17)15(19)16(20)13(12)14(10)18/h2-7,17,19-20H,1H3
• InChI Key: DXRCZIARKKLMLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C(=C(C(=C3)O)O)O
• synonyms: 5,6,7-trihydroxy-4'-methoxyisoflavone; 6-hydroxybiochanin A; 6-hydroxybiochanin A monohydrate

Description

6-Hydroxybiochanin A is a natural product found in Serratula strangulata and Klasea centauroides with data available.

Scientific Research Applications

Antioxidant Activity

6-Hydroxybiochanin A, derived from biochanin A, demonstrates significant antioxidant properties. A study by Shao et al. (2020) focused on synthesizing and characterizing this compound, showing that it possesses comparable or even greater antiradical activity than ascorbic acid. This suggests its potential as a powerful antioxidant agent.

Biochemical Pathway Insights

Research on compounds like this compound contributes to understanding biochemical pathways. For instance, studies on 6-hydroxydopamine, a related compound, have provided insights into neurodegenerative processes and mechanisms of neurotoxicity. Hanrott et al. (2006) explored how 6-hydroxydopamine-induced neurotoxicity is initiated, uncovering its role in oxidative stress and apoptotic pathways (Hanrott et al., 2006).

Enzymatic Studies and Genetic Engineering

Enzymes related to compounds like this compound are crucial in understanding and manipulating biological processes. Nakano et al. (1999) investigated 6-hydroxynicotinate 3-monooxygenase, a membrane-bound enzyme involved in the synthesis of significant biochemicals (Nakano et al., 1999). Similarly, the study by Hashimoto et al. (1993) on the hydroxylase gene in genetically engineered root cultures illustrates the importance of such enzymes in plant metabolic engineering (Hashimoto et al., 1993).

Electochemical Studies

Understanding the electrochemical properties of compounds like this compound is important in various scientific applications. Popa and Diculescu (2013) studied the electrochemical behavior of biochanin A at a glassy carbon electrode, contributing to the knowledge of its electrochemical characteristics (Popa & Diculescu, 2013).

Cancer Research

Compounds structurally related to this compound are studied for their potential in cancer treatment and prevention. The study by Han et al. (2006) on biochanin A illustrates how such compounds can affect pathways related to cancer development and treatment (Han et al., 2006).